Cas no 61716-12-9 (5-Dodecanone, 8-hydroxy-)

• Product Name: 5-Dodecanone, 8-hydroxy-
• CAS No: 61716-12-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 468717
• PubChem ID: 71392965
• Update Time: 2025-04-19

5-Dodecanone, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Dodecanone, 8-hydroxy-
• 8-hydroxydodecan-5-one
• DTXSID30814753
• 61716-12-9

• Inchi： 1S/C12H24O2/c1-3-5-7-11(13)9-10-12(14)8-6-4-2/h11,13H,3-10H2,1-2H3
• InChI Key： CLILFXVTNUYHJL-UHFFFAOYSA-N
• SMILES： OC(CCC(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3